Cas no 1822802-47-0 (2-({[(9H-Fluoren-9-YL)methoxy]carbonyl}amino)cyclohex-3-ene-1-carboxylic acid)

• Product Name: 2-({[(9H-Fluoren-9-YL)methoxy]carbonyl}amino)cyclohex-3-ene-1-carboxylic acid
• CAS No: 1822802-47-0
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 6110278
• PubChem ID: 53396867
• Update Time: 2025-05-19

2-({[(9H-Fluoren-9-YL)methoxy]carbonyl}amino)cyclohex-3-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1556149
• DTXSID30694330
• 1822802-47-0
• 2-({[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}AMINO)CYCLOHEX-3-ENE-1-CARBOXYLIC ACID
• 2-({[(9H-Fluoren-9-YL)methoxy]carbonyl}amino)cyclohex-3-ene-1-carboxylic acid

• Inchi： 1S/C22H21NO4/c24-21(25)18-11-5-6-12-20(18)23-22(26)27-13-19-16-9-3-1-7-14(16)15-8-2-4-10-17(15)19/h1-4,6-10,12,18-20H,5,11,13H2,(H,23,26)(H,24,25)
• InChI Key： OTYJADWWVDSUOQ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CCCC1C(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 363.14705815g/mol
• Monoisotopic Mass: 363.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-({[(9H-Fluoren-9-YL)methoxy]carbonyl}amino)cyclohex-3-ene-1-carboxylic acid

Comprehensive Overview of 2-({[(9H-Fluoren-9-YL)methoxy]carbonyl}amino)cyclohex-3-ene-1-carboxylic acid (CAS No. 1822802-47-0)

2-({[(9H-Fluoren-9-YL)methoxy]carbonyl}amino)cyclohex-3-ene-1-carboxylic acid, with the CAS No. 1822802-47-0, is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and material science. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a cyclohexene carboxylic acid backbone, makes it a valuable intermediate in modern chemical applications. Researchers and industries are increasingly interested in this compound due to its versatility in drug discovery and bioconjugation strategies.

The Fmoc-protected amino acid derivative is particularly significant in solid-phase peptide synthesis (SPPS), a technique dominating current trends in biotechnology. With the rise of AI-driven drug design and personalized medicine, compounds like 2-({[(9H-Fluoren-9-YL)methoxy]carbonyl}amino)cyclohex-3-ene-1-carboxylic acid are gaining attention for their role in creating peptide-based therapeutics. Common search queries such as "Fmoc-amino acid applications" or "CAS 1822802-47-0 uses" reflect growing curiosity about its potential in treating metabolic disorders and cancer.

From a synthetic perspective, the compound’s cyclohex-3-ene-1-carboxylic acid moiety offers stereochemical diversity, enabling the development of chiral catalysts and bioactive molecules. Recent studies highlight its utility in green chemistry, aligning with the global push for sustainable synthesis methods. Keywords like "eco-friendly peptide synthesis" and "Fmoc deprotection optimization" are frequently associated with this compound in academic literature.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS 1822802-47-0, ensuring purity for high-stakes applications. The compound’s stability under mild conditions makes it a preferred choice for researchers exploring click chemistry and biomaterial functionalization. These attributes address frequent user questions like "How to handle Fmoc-amino acids?" or "Best storage practices for CAS 1822802-47-0."

In summary, 2-({[(9H-Fluoren-9-YL)methoxy]carbonyl}amino)cyclohex-3-ene-1-carboxylic acid bridges cutting-edge science and industrial demand, offering solutions for next-generation therapeutics and smart materials. Its relevance to trending topics like "peptide vaccines" and "targeted drug delivery" ensures its continued prominence in scientific discourse.